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Introduction to Span 40 and the HLB System

Span 40, chemically known as Sorbitan Monopalmitate, is a nonionic surfactant widely utilized
across the pharmaceutical, cosmetic, and food industries.[1][2] It is an ester of the natural fatty
acid, palmitic acid, and the sugar alcohol sorbitol.[3] As a lipophilic (oil-loving) surfactant, it is
particularly effective in forming water-in-oil (W/O) emulsions and serves as a crucial co-
emulsifier in oil-in-water (O/W) systems.[4][5]

The functionality of surfactants like Span 40 is quantified by the Hydrophilic-Lipophilic Balance
(HLB) system. Developed by William Griffin, this semi-empirical scale from 0 to 20 categorizes
emulsifiers based on the balance between their water-attracting (hydrophilic) and oil-attracting
(lipophilic) properties.[6] A low HLB value signifies greater lipophilicity, making the surfactant
more soluble in oil and ideal for creating W/O emulsions.[6][7] Conversely, a high HLB value
indicates greater hydrophilicity, leading to better water solubility and suitability for O/W
emulsions.[6]

With an HLB value of 6.7, Span 40 is classified as a lipophilic surfactant, making it an excellent
choice for W/O emulsification.[3][7][8][9] It is often blended with a high-HLB, hydrophilic
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surfactant, such as its polyethoxylated derivative Tween 40, to achieve a specific "Required

HLB" (RHLB) for stabilizing O/W emulsions containing various oils and waxes.[3][4][10]

Physicochemical Properties of Span 40

The physical and chemical characteristics of Span 40 are essential for its proper application in

emulsion formulation. Key properties are summarized in the table below.

Property Value References

Chemical Name Sorbitan Monopalmitate [3][11]

s Span 40, Sorbitan Palmitate, Be

nonyms
ynony E495

CAS Number 26266-57-9 [3][8]

Molecular Formula C22H4206 [BI[9][11]

Molecular Weight 402.57 g/mol [81I91[11]

HLB Value 6.7 [BI417181[12]
Yellowish-brown wax or hard,

Appearance ] [81I91[11]
waxy solid
Insoluble in cold water;

N dispersible in warm water.

Solubility ] o [8][11]
Slightly soluble in isopropanol,
xylene, and liquid paraffin.

Melting Point 45+ 3 °C [819]

Acid Value < 8 mgKOH/g [819]

Saponification Value

140 - 150 mgKOH/g

[8][°]

Hydroxyl Value

255 - 290 mgKOH/g

[8](9]

The Role of HLB in Emulsion Formulation
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The stability of an emulsion is critically dependent on selecting an emulsifier or a blend of
emulsifiers with an HLB value that matches the RHLB of the oil phase.[13] Each oil, fat, or wax
has a specific RHLB needed to form a stable emulsion of a particular type (O/W or W/O).

Figure 1: The HLB scale showing the lipophilic nature of Span 40.

Blending Surfactants to Achieve Required HLB

It is rare for a single emulsifier to provide optimal stability.[13] Blends of surfactants, typically a
low-HLB emulsifier like Span 40 and a high-HLB emulsifier like a Tween, are used to precisely
match the RHLB of the oil phase. The HLB of the blend is the weighted average of the
individual emulsifier HLB values.

The formula for the HLB of a blend is: HLBBIlend = (WA * HLBA) + (WB * HLBB)
Where:

WA and WB are the weight fractions of emulsifier A and B.

e HLBA and HLBB are the HLB values of emulsifier A and B.

For example, to create a blend with an HLB of 10 using Span 40 (HLB = 6.7) and Tween 40
(HLB = 15.6)[12]:

o Let %A be the percentage of Tween 40.

» %B (percentage of Span 40) will be 100 - %A.
e 10 = (%A * 15.6 + (100 - %A) * 6.7) / 100

e 1000 = 15.6%A + 670 - 6.7%A

e 330 = 8.9*%A

* %A (Tween 40) = 37%

e %B (Span 40) = 63%

Required HLB Values for Common Excipients

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.greengredients.it/hlb-required/
https://www.benchchem.com/product/b10781940?utm_src=pdf-body
https://www.greengredients.it/hlb-required/
https://www.benchchem.com/product/b10781940?utm_src=pdf-body
https://www.benchchem.com/product/b10781940?utm_src=pdf-body
https://www.pharmaexcipients.com/wp-content/uploads/2023/03/7.-Utilising-HLB-method-for-topical-formulations.pdf
https://www.benchchem.com/product/b10781940?utm_src=pdf-body
https://www.benchchem.com/product/b10781940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10781940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The following table lists the RHLB values for creating stable O/W emulsions with various
common oils and waxes. For W/O emulsions, the RHLB is typically in the 3-8 range.[14]

Required HLB for O/W

Oil/lwax . References
Emulsion
Beeswax 12 [15]
Cetyl Alcohol 15 [15]
Stearyl Alcohol 14 [15]
Mineral Oll 10 [16]
Petrolatum 12 [15]
Lanolin, Anhydrous 10 [15]
Cottonseed Oil 10 [15]
Grape Seed Oil 7 [15]
Hemp Seed Oil 7 [15]
Soybean Oil 7 [15]

Experimental Protocols

Protocol for Experimental Determination of Required
HLB

This protocol outlines the systematic process to determine the optimal HLB for emulsifying a
specific oil phase.

Objective: To find the HLB value that yields the most stable emulsion for a given oil or oil blend.
Materials:
e Oil phase to be emulsified.

 Distilled water (aqueous phase).
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Low-HLB emulsifier: Span 40 (HLB = 6.7).

High-HLB emulsifier: Tween 40 (HLB = 15.6) or another suitable high-HLB polysorbate.

Beakers, graduated cylinders, and a propeller agitator or homogenizer.

Identical, clear glass test tubes or vials for stability observation.

Methodology:

Prepare Emulsifier Blends: Prepare a series of emulsifier blends with varying HLB values
(e.g., from 7 to 14 in increments of 1 HLB unit). Use the blending calculation described in
Section 3.1. For example, to make 10g of each blend, calculate the required weight of Span
40 and Tween 40.

Prepare Oil/Emulsifier Phase: For each planned emulsion, weigh the desired amount of the
oil phase (e.g., 30g). Add a fixed total concentration of the emulsifier blend (typically 5-10%
of the oil phase weight, e.g., 3g). If the oil phase contains solids, heat it 10°C above the
melting point of the highest-melting ingredient.[14]

Prepare Aqueous Phase: Measure the required amount of distilled water (e.g., 67g for a 30%
oil phase). If the oil phase was heated, heat the water to approximately 5-10°C higher than
the oil phase temperature.

Form the Emulsion: Slowly add the aqueous phase to the oil/lemulsifier phase while mixing
with a propeller agitator. Continue mixing for a set period (e.g., 5-10 minutes) at a constant
speed to ensure uniformity. For finer emulsions, a high-shear homogenizer can be used.

Sample and Observe: Pour the resulting emulsions into identical, clearly labeled glass vials.

Evaluate Stability: Observe the samples immediately after preparation and then at set
intervals (e.g., 1 hour, 24 hours, 1 week). Look for signs of instability such as creaming,
coalescence, or phase separation. The emulsion that remains the most uniform for the
longest period was made with the emulsifier blend closest to the RHLB of the oil phase.[13]

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b10781940?utm_src=pdf-body
https://www.benchchem.com/product/b10781940?utm_src=pdf-body
https://www.benchchem.com/product/b10781940?utm_src=pdf-body
http://www.scientificspectator.com/documents/personal%20care%20spectator/The%20HLB%20Book%20ICI.pdf
https://www.greengredients.it/hlb-required/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10781940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Define Oil Phase

1. Prepare Emulsifier Blends
(Span 40 + Tween 40)
at various HLB values

:

2. Prepare Oil Phase
(Oil + Emulsifier Blend)

'

4. Combine Phases
with Homogenization

:

5. Pour into Vials
& Observe Stability

:

6. Identify Blend with
Minimal Separation

3. Prepare Aqueous Phase

Result: Required HLB
of Oil Phase

Click to download full resolution via product page

Figure 2: Experimental workflow for determining the Required HLB.

Protocol for Emulsion Stability Testing

Once an emulsion is formulated, its long-term stability must be assessed. This involves
subjecting the emulsion to various stress conditions.
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Objective: To evaluate the physical stability of a formulated emulsion over time and under
stress.

1. Macroscopic (Visual) Assessment:

e Procedure: Store the emulsion in a transparent, graduated container at various temperatures
(e.g., 4°C, 25°C, 40°C). Visually inspect for creaming, sedimentation, coalescence (oil slick
formation), and phase separation at regular intervals.[17]

o Data Analysis: Measure the height of any separated layers. The "creaming index" can be
calculated as (Height of cream layer / Total height of emulsion) * 100.

2. Accelerated Stability Testing (Centrifugation):

e Procedure: Place a known volume of the emulsion into a graduated centrifuge tube.
Centrifuge at a specified speed (e.g., 3000 rpm) for a defined period (e.g., 30 minutes).[18]

o Data Analysis: Measure the volume of any separated oil or agueous phase. A stable
emulsion will show no or minimal separation. This method quickly predicts gravitational
separation.[19]

3. Microscopic Analysis:

e Procedure: Place a small drop of the emulsion on a microscope slide and cover with a
coverslip. Observe under an optical microscope.

o Data Analysis: Examine the droplet size distribution and look for signs of flocculation (droplet
aggregation) or coalescence (droplets merging).[17] Changes in droplet morphology over
time indicate instability.

4. Particle Size Analysis:

e Instrumentation: Dynamic Light Scattering (DLS) or Laser Diffraction.

o Procedure: Dilute the emulsion as required by the instrument. Measure the droplet size
distribution at initial time (t=0) and at various time points during storage.
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Data Analysis: An increase in the average droplet size over time is a quantitative indicator of
coalescence or Ostwald ripening, signifying instability.[18]

. Rheological Measurements:
Instrumentation: A controlled-stress or controlled-strain rheometer.

Procedure: Perform a steady-state flow sweep by varying the shear rate to determine the
emulsion's viscosity profile. Conduct an oscillatory frequency sweep at low strain to measure
the storage modulus (G') and loss modulus (G").[18]

Data Analysis: Changes in viscosity or the viscoelastic moduli (G', G") over time reflect
structural changes within the emulsion. A stable emulsion will maintain its rheological profile.
[19][20]
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Figure 3: Comprehensive workflow for emulsion stability testing.

Applications in Drug Development

Span 40's emulsifying and stabilizing properties are leveraged in various pharmaceutical

dosage forms.

» Topical Formulations: It is used to formulate stable creams, lotions, and ointments, ensuring
a uniform distribution of the active pharmaceutical ingredient (API).[1] Its waxy structure can
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also contribute to the rigidity of topical products.[4]

o Oral and Parenteral Emulsions: Span 40 can be used in the formulation of emulsions for oral
or parenteral drug delivery, often in combination with other surfactants.

e Vesicular Drug Delivery: Span 40 is a key component in the formation of niosomes, which
are vesicular systems used to enhance drug solubility, bioavailability, and control the release
of encapsulated drugs.[21][22] However, for some vesicular systems like spanlastics,
formulations with Span 60 (Sorbitan Monostearate) may offer higher stability due to its
saturated alkyl chains.[23][24]

Conclusion

Span 40, with its HLB value of 6.7, is a cornerstone lipophilic surfactant in the science of
emulsion formulation. A thorough understanding of the HLB system is critical for its effective
use. By systematically determining the required HLB of an oil phase and employing robust
stability testing protocols, researchers and drug development professionals can leverage Span
40 to create stable, effective, and reliable emulsified products for a wide range of applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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